Cas no 1595950-00-7 ((1r,4r)-4-methyl-N-(pentan-3-yl)cyclohexan-1-amine)

• Product Name: (1r,4r)-4-methyl-N-(pentan-3-yl)cyclohexan-1-amine
• CAS No: 1595950-00-7
• MF: C₁₂H₂₅N
• MW: 183.333603620529
• CID: 5043868
• PubChem ID: 28453657
• Update Time: 2025-07-09

(1r,4r)-4-methyl-N-(pentan-3-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-METHYL-N-(PENTAN-3-YL)CYCLOHEXAN-1-AMINE
• 4-methyl-N-pentan-3-ylcyclohexan-1-amine
• (1r,4r)-4-methyl-N-(pentan-3-yl)cyclohexan-1-amine

• Inchi： 1S/C12H25N/c1-4-11(5-2)13-12-8-6-10(3)7-9-12/h10-13H,4-9H2,1-3H3
• InChI Key： WILNXBOYGCZLMY-UHFFFAOYSA-N
• SMILES： N(C(CC)CC)C1CCC(C)CC1

Computed Properties

• Exact Mass: 183.198699802g/mol
• Monoisotopic Mass: 183.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on (1r,4r)-4-methyl-N-(pentan-3-yl)cyclohexan-1-amine

Compound CAS No. 1595950-00-7: (1R,4R)-4-Methyl-N-(pentan-3-yl)cyclohexan-1-amine

The compound (1R,4R)-4-methyl-N-(pentan-3-yl)cyclohexan-1-amine (CAS No. 1595950-00-7) is a specialized organic compound with a unique structure and functional groups. This compound belongs to the class of amines, specifically secondary amines, due to the presence of an amine group (-NH-) attached to a cyclohexane ring. The stereochemistry of the compound is defined by the (1R,4R) configuration, which plays a significant role in its physical and chemical properties.

The molecular structure of (1R,4R)-4-methyl-N-(pentan-3-yl)cyclohexan-1-amine consists of a cyclohexane ring with two substituents: a methyl group at position 4 and an N-pentan-3-yl group at position 1. The cyclohexane ring provides a rigid framework, while the substituents introduce flexibility and functionality. The N-pentan-3-yl group adds a branched alkyl chain, which can influence the compound's solubility and reactivity.

Recent studies have highlighted the potential applications of this compound in various fields, including pharmaceuticals and materials science. In the pharmaceutical industry, compounds with similar structures have been explored for their potential as drug candidates due to their ability to interact with biological targets such as enzymes and receptors. The stereochemistry of (1R,4R)-4-methyl-N-(pentan-3-yl)cyclohexan-1-amine is particularly important in determining its bioavailability and efficacy.

In materials science, this compound has shown promise as a precursor for advanced materials such as polymers and surfactants. Its ability to form hydrogen bonds and its amphiphilic nature make it suitable for applications in surface chemistry and catalysis. Researchers have also investigated its use in asymmetric synthesis, where its chiral centers can be utilized to produce enantiomerically enriched products.

The synthesis of (1R,4R)-4-methyl-N-(pentan-3-yl)cyclohexan-1-amine involves multi-step organic reactions, including alkylation, reduction, and stereoselective processes. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and selective methods for producing this compound. These methods not only improve yield but also enhance the control over stereochemistry, which is critical for its desired properties.

From an environmental standpoint, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Studies have shown that under certain conditions, (1R,4R)-4-methyl-N-(pentan-3-yL)cyclohexan-amine undergoes biodegradation through enzymatic cleavage of the amine bond. This knowledge is crucial for developing sustainable practices in its production and disposal.

In conclusion, (1R,4R)-4-methyl-N-(pentan--3--yl)cyclohexan--1--amine (CAS No. 1595950--00--7) is a versatile compound with significant potential in multiple industries. Its unique structure, stereochemistry, and functional groups make it a valuable building block for advanced materials and pharmaceuticals. As research continues to uncover new applications and synthesis methods, this compound will likely play an increasingly important role in both academic and industrial settings.